Cas no 447455-77-8 ((4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine)

• Product Name: (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• CAS No: 447455-77-8
• MF: C₁₇H₂₈N₂O
• MW: 276.417024612427
• CID: 3079136
• PubChem ID: 729144
• Update Time: 2025-06-28

(4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
• 447455-77-8
• Oprea1_175161
• HMS1542C03
• TimTec1_002863
• STK678069
• CS-0332160
• AKOS000300341
• N-(4-methoxybenzyl)-N-(2,2,6,6-tetramethyl-4-piperidyl)amine
• N-[(4-methoxyphenyl)methyl]-2,2,6,6-tetramethylpiperidin-4-amine
• N-(4-methoxybenzyl)-2,2,6,6-tetramethylpiperidin-4-amine

• MDL： MFCD03017996
• Inchi： 1S/C17H28N2O/c1-16(2)10-14(11-17(3,4)19-16)18-12-13-6-8-15(20-5)9-7-13/h6-9,14,18-19H,10-12H2,1-5H3
• InChI Key： XXOHDYYWLVIMAX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 276.220163521Da
• Monoisotopic Mass: 276.220163521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.3Ų

Additional information on (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine

Introduction to (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine and Its Significance in Modern Chemical Biology

(4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine, with the CAS number 447455-77-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This amine derivative, featuring a 4-methoxy-benzyl moiety linked to a highly stable 2,2,6,6-tetramethyl-piperidin-4-yl group, exhibits promising characteristics that make it a valuable candidate for various biochemical and pharmaceutical investigations.

The structural composition of this compound is particularly noteworthy. The presence of the 4-methoxy-benzyl group introduces a hydrophobic aromatic ring with a methoxy substituent, which can influence solubility and interactions with biological targets. Concurrently, the 2,2,6,6-tetramethyl-piperidin-4-yl component provides exceptional stability due to its hindered amine structure, which is resistant to oxidation and degradation. This stability is crucial for applications where long-term activity is required.

In recent years, there has been growing interest in amine derivatives as pharmacological agents. The combination of the 4-methoxy-benzyl and 2,2,6,6-tetramethyl-piperidin-4-yl groups in (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine makes it an attractive scaffold for drug development. Its ability to interact with biological macromolecules while maintaining structural integrity has opened new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The unique steric environment created by the 2,2,6,6-tetramethyl-piperidin-4-yl group can serve as a scaffold for designing molecules that selectively inhibit or activate specific enzymes. For instance, researchers have explored its utility in developing inhibitors for kinases and other signaling proteins. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders.

The methoxy group in the 4-methoxy-benzyl moiety also plays a critical role in determining the compound's biological activity. Methoxy-substituted aromatic compounds are known to exhibit diverse pharmacological effects due to their ability to engage with multiple binding sites on biological targets. This feature makes (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine a versatile tool for investigating the mechanisms of drug action.

Recent studies have highlighted the compound's potential in the development of novel therapeutics. For example, researchers have demonstrated its efficacy in preclinical models as an inhibitor of protein-protein interactions involved in cellular signaling pathways. The stability provided by the 2,2,6,6-tetramethyl-piperidin-4-yl group ensures that the compound remains active over extended periods, which is essential for therapeutic applications.

The synthesis of (4-Methoxy-benzyl)-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine presents an interesting challenge due to its complex structure. However， advances in synthetic chemistry have made it feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the amine linkage between the two moieties.

The compound's solubility profile is another important consideration for its biological applications. The hydrophobic nature of the 4-methoxy-benzyl group can be balanced by optimizing the overall structure to enhance water solubility. This balance is crucial for ensuring effective delivery and absorption in biological systems.

In conclusion， (4-Methoxy-benzyl)-(2， 2， 6， 6-tetramethyl-piperidin- 4 - yl)-amine represents a significant advancement in chemical biology。 Its unique structural features and potential applications make it a valuable asset for researchers exploring new therapeutic strategies。 As our understanding of biological systems continues to evolve， compounds like this will play an increasingly important role in drug discovery and development。